Cas no 70110-03-1 (methylene chloride (13c))

• Product name: methylene chloride (13c)
• CAS No: 70110-03-1
• MF: CH₂Cl₂
• MW: 85.9252333641052
• CID: 974626
• PubChem ID: 24872725

methylene chloride (13c) Chemical and Physical Properties

Names and Identifiers

• methylene chloride (13c)
• DICHLOROMETHANE, [13C]
• Dichloromethane-13C
• dichloro(113C)methane
• Dichloromethane-13C, 99 atom % 13C
• 70110-03-1
• DTXSID00481158
• AKOS015913259
• Methylene Chloride (13C, 99%)

• MDL： MFCD00083936
• Inchi： InChI=1S/CH2Cl2/c2-1-3/h1H2/i1+1
• InChI Key： YMWUJEATGCHHMB-OUBTZVSYSA-N
• SMILES： C(Cl)Cl

Computed Properties

• Exact Mass: 84.9567103g/mol
• Monoisotopic Mass: 84.9567103g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Density: 1.341 g/mL at 25 °C
• Melting Point: −97 °C (lit.)
• Boiling Point: 40 °C(lit.)
• Refractive Index: n20/D 1.424(lit.)

methylene chloride (13c) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：UN 1593 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： 23-24/25-36/37
• Hazardous Material Identification：
• Risk Phrases：45-22-36/37/38-63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on methylene chloride (13c)

Methylene Chloride (13C): A Comprehensive Overview

Methylene chloride, also known as dichloromethane (DCM), is a versatile and widely used organic compound with the chemical formula CH₂Cl₂. Its CAS number is 70110-03-1, and it is often referred to by its common name, methylene chloride. This compound has gained significant attention in various fields due to its unique properties and applications. In recent years, the use of methylene chloride (13C), a carbon-13 enriched variant, has become increasingly popular in scientific research, particularly in areas such as material science, environmental studies, and biomedicine.

The molecular structure of methylene chloride consists of a central carbon atom bonded to two hydrogen atoms and two chlorine atoms. This configuration gives it a tetrahedral geometry, which is crucial for its chemical reactivity and physical properties. The compound is colorless, volatile, and has a sweet odor, making it easily detectable in its gaseous state. Its low boiling point of approximately 40°C allows for easy evaporation, which is advantageous in many industrial and laboratory applications.

One of the most notable advancements in the study of methylene chloride has been its application in carbon-13 nuclear magnetic resonance (NMR) spectroscopy. The use of methylene chloride (13C) as a solvent or reference compound has significantly enhanced the accuracy and sensitivity of NMR measurements. Researchers have leveraged this property to investigate complex molecular structures and dynamic processes at the atomic level, leading to breakthroughs in fields such as drug discovery and materials engineering.

In environmental science, methylene chloride has been extensively studied for its role in atmospheric chemistry. Recent studies have highlighted its contribution to ozone depletion and global warming potential. However, advancements in green chemistry have led to the development of more sustainable alternatives to reduce its environmental impact while maintaining its utility in industrial processes.

The biomedical field has also benefited from the use of methylene chloride (13C) in metabolic studies and imaging techniques. For instance, researchers have employed this compound as a tracer in positron emission tomography (PET) scans to monitor metabolic pathways in vivo. These applications have provided valuable insights into disease mechanisms and treatment strategies.

Another emerging area of research involves the synthesis of novel materials using methylene chloride as a precursor or solvent. Scientists have explored its potential in creating advanced polymers, nanoparticles, and composite materials with tailored properties for applications in electronics, energy storage, and biomedical devices.

In conclusion, methylene chloride (CAS No: 70110-03-1) remains a pivotal compound in various scientific disciplines due to its unique chemical properties and versatility. The recent advancements in its application as methylene chloride (13C) have further expanded its utility across multiple domains. As research continues to uncover new possibilities for this compound, it is poised to play an even more critical role in shaping future innovations.